Cas no 16369-04-3 (FMOC-D-TRP(BOC)-OH)

• Product name: FMOC-D-TRP(BOC)-OH
• CAS No: 16369-04-3
• MF: C₃₁H₃₀N₂O₆
• MW: 526.5797
• CID: 121628
• PubChem ID: 1750

FMOC-D-TRP(BOC)-OH Chemical and Physical Properties

Names and Identifiers

• FMOC-D-TRP(BOC)-OH
• 4-nitroinden-1-one
• 16369-04-3
• PD006653
• NS00069471
• 4-nitro-inden-1-one
• 4-nitro-1H-inden-1-one
• SCHEMBL4321464
• Q27095254
• DB04479

• Inchi： InChI=1S/C31H30N2O6/c1-31(2,3)39-30(37)33-17-19(20-10-8-9-15-27(20)33)16-26(28(34)35)32-29(36)38-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-15,17,25-26H,16,18H2,1-3H3,(H,32,36)(H,34,35)/t26-/m1/s1
• InChI Key： ADOHASQZJSJZBT-AREMUKBSSA-N
• SMILES： OC([C@@H](CC1=CN(C(OC(C)(C)C)=O)C2=CC=CC=C12)NC(OCC1C2=CC=CC=C2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 175.026943022g/mol
• Monoisotopic Mass: 175.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų